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Compound of Interest

Compound Name: 4'-Methyl-3-chloropropiophenone

Cat. No.: B1361563

An In-depth Technical Guide to 4'-Methyl-3-
chloropropiophenone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,
and synthesis of 4'-Methyl-3-chloropropiophenone, a ketone derivative of interest in organic
synthesis and pharmaceutical research.

Chemical Structure and Nomenclature
IUPAC Name: 3-chloro-1-(4-methylphenyl)propan-1-one[1]
Synonyms: 4'-Methyl-3-chloropropiophenone

The chemical structure of 4'-Methyl-3-chloropropiophenone consists of a propiophenone
core, which is a three-carbon chain with a keto group, attached to a phenyl group. In this
specific molecule, the phenyl ring is substituted at the 4-position with a methyl group, and the
propyl chain is substituted at the 3-position with a chlorine atom.

Below is a two-dimensional representation of the chemical structure:

Figure 1: Chemical structure of 4'-Methyl-3-chloropropiophenone.
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Physicochemical Properties

A summary of the key quantitative data for 4'-Methyl-3-chloropropiophenone is presented in
the table below.

Property Value Reference(s)
Molecular Formula C10H11CIO [2]
Molecular Weight 182.65 g/mol [1]
Appearance Colorless to light yellow liquid [2]
Melting Point 24-26 °C [2]
Boiling Point 288.1 £ 23.0 °C at 760 mmHg [3]
Density 1.1+0.1 g/cm3 [3]
Flash Point 146.3 +13.7 °C [3]

Spectral Data

Spectral analysis is crucial for the identification and characterization of chemical compounds.
For 4'-Methyl-3-chloropropiophenone, nuclear magnetic resonance (NMR) and Fourier-
transform infrared (FTIR) spectroscopy data are available.[1] This information is vital for
confirming the structure and purity of the synthesized compound.

Experimental Protocols: Synthesis

The synthesis of 4'-Methyl-3-chloropropiophenone can be achieved through a Friedel-Crafts
acylation reaction. A plausible synthetic route involves the reaction of toluene with 3-
chloropropionyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride
(AICI3).

A general, non-detailed, synthetic approach is described as the reaction of p-chlorobenzoic
acid with propionic anhydride, followed by subsequent reaction steps.[2] Another outlined
method suggests the synthesis starting from toluene and 3-chloropropionyl chloride.[3]
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While a detailed, step-by-step protocol for the synthesis of 4'-Methyl-3-chloropropiophenone
is not readily available in the searched literature, a general procedure based on analogous
reactions, such as the synthesis of 3-chloropropiophenone, can be inferred.[4] The synthesis
would likely involve the following conceptual steps:

)
@@@@

Click to download full resolution via product page

Figure 2: Conceptual workflow for the synthesis of 4'-Methyl-3-chloropropiophenone.

Disclaimer: This guide is intended for informational purposes for a technical audience. All
laboratory work should be conducted with appropriate safety precautions and by qualified
personnel. The experimental details provided are based on general chemical principles and
analogous reactions, and may require optimization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1361563#4-methyl-3-chloropropiophenone-chemical-
structure-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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